Cas no 497959-40-7 (1-Cycloheptene-1-carboxylic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester)

• Product Name: 1-Cycloheptene-1-carboxylic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• CAS No: 497959-40-7
• MF: C₁₆H₂₇BO₄
• MW: 294.194185495377
• CID: 1536602
• PubChem ID: 102270210
• Update Time: 2025-04-21

1-Cycloheptene-1-carboxylic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cycloheptene-1-carboxylic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohept-1-enecarboxylate
• ethyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohept-1-ene-1-carboxylate
• Z2049989380
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1-cycloheptene-1-carboxylic acid ethyl ester
• ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cycloheptene-1-carboxylate
• EN300-6733713
• 497959-40-7
• Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohept-1-ene-1-carboxylate

• Inchi： 1S/C16H27BO4/c1-6-19-14(18)12-10-8-7-9-11-13(12)17-20-15(2,3)16(4,5)21-17/h6-11H2,1-5H3
• InChI Key： UQCUYIVOCMHSRG-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C(=O)OCC)CCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 293.20391
• Monoisotopic Mass: 294.2002395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76